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Compound of Interest

Compound Name: Anthanthrone

Cat. No.: B1585402 Get Quote

Introduction

Anthanthrone, specifically its halogenated derivative 4,10-dibromoanthanthrone (Colour

Index No. Pigment Red 168), is a high-performance polycyclic pigment highly valued in the

industrial paints and coatings sector.[1][2] Belonging to the anthraquinone class of colorants, it

is recognized for its brilliant yellowish-red or scarlet shade and exceptional fastness properties.

[3][4] These characteristics make it a preferred choice for demanding applications where long-

term durability and color stability are critical. This document provides detailed application notes,

performance data, and experimental protocols for the formulation and evaluation of industrial

coatings incorporating Anthanthrone Pigment Red 168 (PR 168).

1.0 Physicochemical and Performance Data

Anthanthrone PR 168's robust molecular structure translates into superior performance

characteristics, which are summarized below.

Table 1: Physicochemical Properties of Pigment Red 168
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Property Value Source

Chemical Name 4,10-Dibromoanthanthrone [1][2]

Chemical Formula C₂₂H₈Br₂O₂ [5]

Molecular Weight 464.1 g/mol [5]

CAS Number 4378-61-4 [5]

Appearance Red Powder -

Class Anthraquinone [3][4]

Table 2: Performance Characteristics of Pigment Red 168 in Coatings
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Performance Metric Rating/Value Notes

Lightfastness (Full Shade) 8 (Excellent)

Measured on the Blue Wool

Scale (1-8), where 8 is the

highest fastness.[6]

Lightfastness (Tint) 7-8 (Very Good - Excellent)

Performance may vary slightly

based on the concentration

and binder system.[3]

Weather Resistance Excellent

Exhibits outstanding durability

in exterior applications,

including automotive finishes.

[3][7]

Heat Stability ≥ 300 °C

Suitable for high-temperature

baking systems like coil

coatings.[7]

Solvent Resistance Excellent

Almost entirely resistant to

most organic solvents found in

typical binder systems.[3]

Chemical Resistance Very Good

Good resistance to acids and

alkalis, crucial for industrial

maintenance coatings.[7][8]

Migration Resistance Good

Shows good resistance to

migration in plasticized

systems like PVC coatings.[3]

2.0 Key Applications in Industrial Coatings

The exceptional durability of PR 168 makes it suitable for a wide range of high-end industrial

applications.[7]

Automotive Finishes: Used in both OEM and refinish applications where excellent weather

fastness and color retention are mandatory.[3][7]
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High-Grade Industrial Coatings: Ideal for durable goods, machinery, and equipment coatings

that require long service life.[3]

Architectural Paints: Employed in premium exterior paints and decorative plasters for long-

lasting, vibrant red shades.[3]

Coil and PVC Coatings: Its heat stability and migration resistance are advantageous for pre-

coated metal sheets and flexible PVC applications.[3]

3.0 Experimental Protocols

The following protocols provide standardized methodologies for incorporating and evaluating

Anthanthrone PR 168 in a coating system.

3.1 Protocol for Preparation of a Solvent-Borne Industrial Enamel

This protocol details the dispersion of PR 168 into a conventional alkyd-melamine bake enamel

system.

Materials and Equipment:

Anthanthrone Pigment Red 168

Medium-oil alkyd resin

Melamine-formaldehyde resin

Dispersant (wetting and dispersing agent)

Solvents (e.g., Xylene, Solvesso 100)

Flow and leveling additives

High-speed disperser (e.g., Cowles dissolver)

Bead mill

Hegman gauge
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Viscometer

Procedure:

Mill Base Preparation: a. Charge the alkyd resin, a portion of the solvent, and the dispersant

into a mixing vessel. b. Agitate at low speed until the mixture is homogeneous. c. Gradually

add the Anthanthrone PR 168 pigment to the vessel under agitation. d. Once the pigment is

fully wetted, increase the disperser speed to high (e.g., 2000-3000 rpm) and disperse for 20-

30 minutes to form a preliminary pigment slurry.

Milling: a. Transfer the mill base to a horizontal bead mill. b. Mill the paste until the desired

fineness of grind is achieved. Check the dispersion quality periodically using a Hegman

gauge (target: > 7).

Let-Down: a. In a separate vessel, combine the remaining alkyd resin, melamine resin,

solvents, and any other additives. b. Slowly add the milled pigment concentrate to the let-

down vehicle under constant, low-speed agitation. c. Continue mixing for 15-20 minutes until

the batch is uniform.

Quality Control: a. Adjust the final viscosity with solvent as required. b. Measure the final

color, gloss, and viscosity to ensure they meet specifications.

Mill Base Preparation Milling

Let-Down & Finalization

Charge Resins, 
Solvents, Dispersant

Add Anthanthrone
(PR 168) Pigment

High-Speed Dispersion
(20-30 min) Bead Milling QC Check:

Hegman Gauge (>7)

Combine Mill Base
with Let-Down

Prepare Let-Down
(Resins, Additives)

Final QC:
Viscosity, Color, Gloss

Click to download full resolution via product page

Workflow for formulating an industrial coating with Anthanthrone.
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3.2 Protocol for Evaluation of Lightfastness

This protocol uses accelerated weathering to assess resistance to color fade upon light

exposure.

Equipment:

Xenon arc weathering apparatus (compliant with ISO 105-B02 or ASTM G155).[9]

Blue Wool Scale reference standards (ISO 105 B01-B08).[9][10]

Spectro-colorimeter

Coated test panels prepared according to Protocol 3.1

Procedure:

Prepare coated test panels and allow them to cure fully as per the coating's specifications.

Measure the initial color coordinates (Lab*) of each panel using a spectro-colorimeter.

Mount the test panels in the Xenon arc apparatus. Simultaneously, mount the Blue Wool

standards (strips 1 through 8).

Expose the samples and standards to the simulated solar radiation according to the test

cycle specified in ISO 105-B02.

Periodically inspect the samples and the Blue Wool standards.

The test is complete when Blue Wool standard 7 shows a color change corresponding to

Grade 4 on the Grey Scale.

Remove the test panel and measure its final color coordinates. Calculate the total color

difference (ΔE*).

The lightfastness rating is determined by comparing the color change of the test panel to that

of the Blue Wool standards. A rating of 8 indicates outstanding lightfastness.[9]
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3.3 Protocol for Assessment of Chemical Resistance

This protocol evaluates the coating's ability to withstand exposure to various chemicals.

Equipment & Materials:

Cured coated panels

Test chemicals (e.g., 10% H₂SO₄, 10% NaOH, Xylene, Isopropanol, Gasoline)

Watch glasses and pipettes

Cotton balls

Procedure (Spot Test Method):

Place the fully cured coated panels on a level surface.

Apply a few drops of each test chemical onto a separate area of the panel.

For volatile solvents, place a cotton ball saturated with the solvent on the panel and cover it

with a watch glass to retard evaporation.

Allow the chemicals to remain in contact with the coating for a specified period (e.g., 24

hours) at ambient temperature.[8]

After the exposure period, remove the chemicals by rinsing with deionized water and gently

blotting dry.

Allow the panels to recover for 1 hour and then visually inspect for any defects such as

blistering, swelling, discoloration, gloss reduction, or loss of adhesion.[8]

Rate the resistance on a scale (e.g., 1-5, where 5 = no effect, 1 = severe failure).

4.0 Visualization of Key Concepts

4.1 Chemical Structure
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Anthanthrone's performance is derived from its stable, polycyclic aromatic structure. Pigment

Red 168 is created by the bromination of the parent anthanthrone molecule.

Anthanthrone (Parent Structure)

Pigment Red 168 (4,10-dibromoanthanthrone)

Anthanthrone_img

PR168_img

Bromination

Click to download full resolution via product page

Synthesis relationship of Pigment Red 168 from Anthanthrone.

4.2 Pigment Selection Logic

Choosing the correct pigment is critical. The following diagram illustrates the decision-making

process where Anthanthrone PR 168 is a potential candidate.
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Application Requirement Analysis

Exterior Durability
Required?

High-Temperature
Baking Cycle?

Yes

Select Alternative
Pigment

No
Chemical Resistance

Needed?

Yes

No

Brilliant Scarlet/Yellow-Red
Shade Desired?

Yes

No

Consider Anthanthrone
(Pigment Red 168)

Yes No

Click to download full resolution via product page

Decision tree for selecting Anthanthrone (PR 168).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com
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